2-(4-Acetylamino-phenoxy)-propionic acid methyl ester

• Molecular Formula: C12H15NO4
• Molecular Weight: 237.25 g/mol
• IUPAC Name: methyl 2-(4-acetamidophenoxy)propanoate
• InChI: InChI=1S/C12H15NO4/c1-8(12(15)16-3)17-11-6-4-10(5-7-11)13-9(2)14/h4-8H,1-3H3,(H,13,14)
• InChI Key: TWFHSCGNSXDUMW-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)OC)OC1=CC=C(C=C1)NC(=O)C

Description

2-(4-Acetylamino-phenoxy)-propionic acid methyl ester is a useful research compound. Its molecular formula is C12H15NO4 and its molecular weight is 237.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a mixture of paracetamol (150 g, 992 mmol), anhydrous K2CO3 (540 kg, 3.91 mol) and sodium iodide (18 gm, 120 mmol) in anhydrous acetone (3 L) was added methyl 2-chloropropionate (180 g, 1.469 mmol) and refluxed for 80 hours. The acetone was distilled off and water (3 L) was added. Crude 8 was extracted into chloroform, dried over Na2SO4, distilled and hexane (750 ml) was added. The solids were then filtered and recrystallised in methanol to give pure 8 (95 g, 40.4%) as a white powder with an m.p between 96.5-98.2° C.

Synthesis routes and methods II

Procedure details